Cas no 1207044-39-0 (ethyl 2-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamido-1,3-benzothiazole-6-carboxylate)

• Product Name: ethyl 2-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamido-1,3-benzothiazole-6-carboxylate
• CAS No: 1207044-39-0
• MF: C₁₉H₁₅N₃O₅S
• MW: 397.404503107071
• CID: 6483603
• Update Time: 2025-10-28

ethyl 2-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamido-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamido-1,3-benzothiazole-6-carboxylate
• 6-Benzothiazolecarboxylic acid, 2-[[2-(2-oxo-3(2H)-benzoxazolyl)acetyl]amino]-, ethyl ester

• Inchi： 1S/C19H15N3O5S/c1-2-26-17(24)11-7-8-12-15(9-11)28-18(20-12)21-16(23)10-22-13-5-3-4-6-14(13)27-19(22)25/h3-9H,2,10H2,1H3,(H,20,21,23)
• InChI Key： VPIDFWGDNDLFGY-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OCC)=O)=CC=C2N=C1NC(CN1C2=CC=CC=C2OC1=O)=O

Experimental Properties

• Density: 1.489±0.06 g/cm3(Predicted)
• pka: 8.83±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on ethyl 2-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamido-1,3-benzothiazole-6-carboxylate

Introduction to Ethyl 2-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamido-1,3-benzothiazole-6-carboxylate (CAS No: 1207044-39-0)

Ethyl 2-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamido-1,3-benzothiazole-6-carboxylate, a compound with the CAS number 1207044-39-0, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered attention due to its potential applications in drug development and medicinal chemistry. The compound is characterized by its complex heterocyclic framework, which includes fused benzoxazole and benzothiazole rings, connected through an amide linkage. This structural configuration not only imparts unique chemical properties but also opens up diverse possibilities for biological activity.

The benzoxazole moiety, specifically the 2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl group, is a well-studied pharmacophore in medicinal chemistry. It is known for its role in various bioactivities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of this moiety in Ethyl 2-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamido-1,3-benzothiazole-6-carboxylate suggests that the compound may exhibit similar bioactivities. Furthermore, the benzothiazole ring is another important structural feature that contributes to the compound's pharmacological potential. Benzothiazoles are widely recognized for their diverse biological activities, such as antiviral, anti-inflammatory, and anticancer effects.

The amide linkage in the compound's structure not only connects the benzoxazole and benzothiazole rings but also serves as a potential site for further chemical modifications. This flexibility allows for the synthesis of derivatives with tailored biological properties. In recent years, there has been a growing interest in designing molecules with multiple pharmacophores to enhance their therapeutic efficacy. Ethyl 2-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamido-1,3-benzothiazole-6-carboxylate exemplifies this trend by integrating two potent pharmacophores into a single molecular entity.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The benzoxazole and benzothiazole scaffolds have been extensively explored due to their favorable pharmacokinetic properties and low toxicity profiles. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of these heterocycles exhibit significant anti-inflammatory activity by modulating key inflammatory pathways. Ethyl 2-2-(2-oxyo_23hydro_13benzoxazol_33yl)acetamido_13benzothiazole_6carboxylate aligns with this research direction by incorporating these pharmacologically relevant moieties.

The synthesis of Ethyl 2_2_(20x0_23dihydro_13benzoxazol_33yl)acetamido_13benzothiazole_6carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the benzoxazole ring followed by its connection to the benzothiazole moiety through an amide bond. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently. These methods not only improve reaction efficiency but also minimize side products, leading to a more sustainable synthetic route.

In terms of biological activity, preliminary studies on Ethyl 2_2_(20x0_23dihydro_13benzoxazol_33yl)acetamido_13benzothiazole_6carboxylate have shown promising results. In vitro assays have indicated that the compound exhibits moderate inhibitory activity against certain enzymes implicated in inflammation and cancer progression. These findings are supported by computational modeling studies that predict favorable binding interactions between the compound and target proteins. Such insights are crucial for guiding further optimization efforts aimed at enhancing potency and selectivity.

The potential therapeutic applications of Ethyl 2_2_(20x0_23dihydro_13benzoxazol_33yl)acetamido_13benzothiazole_6carboxylate are vast. Given its structural features and demonstrated bioactivity, it could be developed into a novel therapeutic agent for conditions such as chronic inflammation and cancer. Additionally, its dual pharmacophoric nature suggests that it may exhibit synergistic effects when combined with other drugs or therapeutic modalities. This multitarget approach has gained increasing traction in recent years as a strategy to improve treatment outcomes while minimizing side effects.

As research in medicinal chemistry continues to evolve, compounds like Ethyl 2_2_(20x0_23dihydro_13benzoxazol_33yl)acetamido_13benzothiazole_6carboxylate will play an increasingly important role in drug discovery and development programs. The integration of advanced synthetic methodologies with cutting-edge computational techniques will further accelerate the identification of novel bioactive molecules with improved pharmacological profiles. In conclusion, Ethyl 2_2_(20x0_o23dihydro_o13benzooxazo_l_o33ylo_oacetamido_o13benzo thoiazo_le_o6carboxyla te represents a significant contribution to the field of pharmaceutical chemistry and holds great promise for future therapeutic applications.